Cas no 294885-75-9 (Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)-)
294885-75-9 structure
Product Name:Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)-
CAS No:294885-75-9
MF:C17H21N3O2S
MW:331.432542562485
CID:1439917
PubChem ID:4741891
Update Time:2025-04-20
Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)-
- DTXSID601204750
- Oprea1_470230
- 4-[[4-(Phenylmethyl)-1-piperazinyl]sulfonyl]benzenamine
- 294885-75-9
- AKOS003590955
-
- Inchi: 1S/C17H21N3O2S/c18-16-6-8-17(9-7-16)23(21,22)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-9H,10-14,18H2
- InChI Key: QDCSGOJIWCCICJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 331.13544809g/mol
- Monoisotopic Mass: 331.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75Ų
Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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